4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid

• Molecular Formula: C20H25NO6
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 4-[2-(7-methyl-2-oxo-4-propylchromen-5-yl)oxypropanoylamino]butanoic acid
• InChI: InChI=1S/C20H25NO6/c1-4-6-14-11-18(24)27-16-10-12(2)9-15(19(14)16)26-13(3)20(25)21-8-5-7-17(22)23/h9-11,13H,4-8H2,1-3H3,(H,21,25)(H,22,23)
• InChI Key: GPPCSJURVVPHJK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OC(C)C(=O)NCCCC(=O)O

Description

4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid is a complex organic compound with a unique structure that includes a chromen-2-one moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid typically involves multiple stepsThe final step involves the coupling of the chromen-2-one derivative with butanoic acid under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as continuous flow synthesis and automated reaction monitoring .

Chemical Reactions Analysis

Types of Reactions

4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like alkyl halides

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 7-methyl-2-oxo-4-propyl-2H-chromen-5-yl acetate
• 2-oxo-4-propyl-2H-chromen-7-yl acetate
• 6-chloro-4-methyl-2-oxo-3-propyl-2H-chromen-7-yl acetate

Uniqueness

4-({2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanoyl}amino)butanoic acid stands out due to its specific functional groups and the unique combination of the chromen-2-one core with the butanoic acid moiety.